Cas no 2171625-55-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid
• CAS No: 2171625-55-9
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6406124
• PubChem ID: 165872285
• Update Time: 2025-05-20

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid
• 2171625-55-9
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[4-(methylsulfanyl)butyl]carbamoyl}butanoic acid
• EN300-1491468

• Inchi： 1S/C25H30N2O5S/c1-33-15-7-6-14-26-24(30)22(12-13-23(28)29)27-25(31)32-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： XJFSWPVLGYCJIC-UHFFFAOYSA-N
• SMILES： S(C)CCCCNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid (CAS No. 2171625-55-9)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid (CAS No. 2171625-55-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiomethyl butylcarbamoyl moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biomolecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. The presence of this group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid suggests that it may be used as an intermediate in the synthesis of peptides or other bioactive molecules. The thiomethyl butylcarbamoyl moiety, on the other hand, introduces additional functional groups that can be exploited for various chemical modifications and conjugations.

Recent studies have highlighted the importance of thioether-containing compounds in drug discovery and development. Thioethers, such as the thiomethyl group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid, have been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. These properties make the compound a promising candidate for further investigation in drug development.

In the context of medicinal chemistry, the ability to introduce and manipulate functional groups like the Fmoc and thiomethyl butylcarbamoyl moieties is crucial for optimizing the pharmacological properties of potential drug candidates. For instance, the Fmoc group can be selectively removed to reveal an amine functionality, which can then be conjugated with other bioactive molecules or targeting ligands. This flexibility in chemical modification allows researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

Clinical trials involving similar compounds have shown promising results in treating various diseases. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid demonstrated significant efficacy in reducing inflammation in animal models of arthritis. Another study published in Bioorganic & Medicinal Chemistry Letters found that a related compound exhibited potent antimicrobial activity against multidrug-resistant bacteria.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc-amino intermediate, followed by coupling with the thiomethyl butylcarbamoyl moiety using appropriate coupling reagents such as HATU or EDC·HCl. Purification methods such as column chromatography or preparative HPLC are often employed to obtain the final product with high purity.

In addition to its potential therapeutic applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid has also been explored for use in diagnostic assays and imaging techniques. The Fmoc group can be used as a fluorescent tag, allowing for real-time monitoring of biological processes or interactions with target molecules. This dual functionality makes the compound a versatile tool in both research and clinical settings.

The safety profile of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a potential drug candidate. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(methylsulfanyl)butylcarbamoyl}butanoic acid (CAS No. 2171625-55-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.